Cas no 885273-74-5 (4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-)

• Product Name: 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-
• CAS No: 885273-74-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 711053
• PubChem ID: 53407326
• Update Time: 2025-11-06

4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-
• 2-(3,5-dimethylphenyl)-1,3-oxazole-4-carboxylic acid
• 2-(3,5-Dimethyl-phenyl)-oxazole-4-carboxylic acid
• 2-(3,5-DIMETHYL-PHENYL)OXAZOLE-4-CARBOXYLIC ACID,
• 2-(2,3-DIHYDRO-1H-INDEN-5-YLOXY)-5-(TRIFLUOROMETHYL)PHENYLAMINE
• 2-(3,5-Dimethylphenyl)oxazole-4-carboxylic acid
• 4-Oxazolecarboxylicacid,2-(3,5-dimethylphenyl)
• FT-0745837
• 2-(3,5-dimethylphenyl)-oxazole-4-carboxylic acid
• DTXSID80695872
• 885273-74-5
• 2-(3,5-Dimethylphenyl)oxazole-4-carboxylicacid
• SCHEMBL12521280
• DB-077536

• Inchi： 1S/C12H11NO3/c1-7-3-8(2)5-9(4-7)11-13-10(6-16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： KHLSBMPNVRRFHD-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 2.65660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-

Comprehensive Overview of 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- (CAS No. 885273-74-5)

4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- (CAS No. 885273-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole core and 3,5-dimethylphenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the aromatic properties of the dimethylphenyl group with the heterocyclic reactivity of the oxazole ring, making it a valuable building block in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies. The compound's CAS No. 885273-74-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- typically involves multi-step organic reactions, including cyclization and carboxylation processes. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. This adaptability is crucial for optimizing drug-like properties, a hot topic in computational chemistry and AI-driven drug design.

From an industrial perspective, CAS No. 885273-74-5 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce such intermediates, reducing waste and energy consumption. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)-, ensuring purity and consistency for research applications. The compound's stability under various conditions is also a key consideration for formulation scientists, particularly in prodrug development.

In summary, 4-Oxazolecarboxylicacid, 2-(3,5-dimethylphenyl)- (CAS No. 885273-74-5) represents a critical intersection of organic synthesis, medicinal chemistry, and industrial innovation. Its role in advancing precision medicine and sustainable chemistry ensures its continued relevance in scientific and industrial communities.